N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-3,5-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C16H24N2O2/c1-4-20-15-7-5-14(6-8-15)17-16(19)18-10-12(2)9-13(3)11-18/h5-8,12-13H,4,9-11H2,1-3H3,(H,17,19)
• InChI Key: MUWWHKSBOHLDPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CC(CC(C2)C)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide, also known as Etonitazene, is a synthetic opioid analgesic that was first synthesized in the 1950s. It belongs to the piperidine-based class of opioids and is structurally related to fentanyl. Etonitazene has a high affinity for the mu-opioid receptor and is known to produce strong analgesic effects. In recent years, there has been an increased interest in Etonitazene due to its potential as a research tool in the field of opioid pharmacology.

Mechanism of Action

N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide acts as an agonist at the mu-opioid receptor, which is a G protein-coupled receptor that is widely distributed throughout the central nervous system. Activation of the mu-opioid receptor leads to a decrease in the release of neurotransmitters such as substance P and glutamate, which are involved in the transmission of pain signals. This results in a reduction in pain perception and an increase in pain threshold.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide produces a range of biochemical and physiological effects that are typical of opioids. These include analgesia, sedation, respiratory depression, and euphoria. N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide has also been shown to produce antitussive effects, which makes it useful in the treatment of cough.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide in lab experiments is its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the pharmacology of opioids and the mu-opioid receptor. However, N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide is also highly addictive and has a high potential for abuse. It is important to handle N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide with care and to follow appropriate safety protocols when working with this compound.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide. One area of interest is the development of new opioid ligands that can selectively target different subtypes of opioid receptors. Another area of interest is the study of the role of the mu-opioid receptor in the development of opioid tolerance and dependence. Finally, there is a need for further research on the safety and potential therapeutic uses of N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide and other opioids.

Scientific Research Applications

N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide has been used extensively in scientific research to study the pharmacology of opioids. It has been used as a tool to investigate the mechanism of action of opioids, as well as to study the structure-activity relationship of opioid ligands. N-(4-ethoxyphenyl)-3,5-dimethyl-1-piperidinecarboxamide has also been used to investigate the role of the mu-opioid receptor in pain modulation and to study the development of opioid tolerance and dependence.